Ethyl [(trimethylsilyl)sulfanyl]acetate

• CAS No.: 49763-80-6
• Molecular Formula: C7H16O2SSi
• Molecular Weight: 192.35 g/mol
• IUPAC Name: ethyl 2-trimethylsilylsulfanylacetate
• InChI: InChI=1S/C7H16O2SSi/c1-5-9-7(8)6-10-11(2,3)4/h5-6H2,1-4H3
• InChI Key: NESNLQBNJVMHEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CS[Si](C)(C)C

Description

Ethyl [(trimethylsilyl)sulfanyl]acetate is a useful research compound. Its molecular formula is C7H16O2SSi and its molecular weight is 192.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl mercaptoacetate (9.0 mL, 83.2 mmol) in 15 mL of anhydrous ether under nitrogen atmosphere was added trimethylsilyl chloride (12.0 mL, 94.6 mmol) followed by triethyl amine (13.0 mL, 93.3 mmol) slowly. White precipitates were formed upon addition of triethyl amine. The suspension was allowed to stir at room temperature overnight. The white precipitate was removed by filtration. The filtrate was concentrated on a rotavap. The residue oil was distilled at 40° C. (0.5 mm Hg) to give 10.9 g (68%) of ethyl (trimethylsilylthio)acetate as a colorless oil. 1HNMR (300 MHz, CDCl3) δ4.18 (2H, q, J=7.19 Hz), 3.20 (2H, s), 1.29 (3H, t, J=7.12 Hz), 0.35 (9H, s).